![molecular formula C17H16FN5O2 B2698703 6-(4-fluorophenyl)-3-(piperidin-1-ylcarbonyl)[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one CAS No. 1775537-02-4](/img/structure/B2698703.png)
6-(4-fluorophenyl)-3-(piperidin-1-ylcarbonyl)[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one
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Description
This compound, also known by its IUPAC name 6-(4-fluorophenyl)-[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one, is a chemical compound with the molecular formula C11H7FN4O . It has a molecular weight of 230.2 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H7FN4O/c12-8-3-1-7(2-4-8)9-6-16-10(5-13-15-16)11(17)14-9/h1-6H,(H,14,17) .Scientific Research Applications
Synthesis and Antagonist Activity
- 5-HT2 Antagonist Activity : A study by Watanabe et al. (1992) explored the synthesis and 5-HT2 antagonist activity of bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, focusing on compounds with a 4-[bis(4-fluoro-phenyl)methylene]piperidine or 4-(4-fluorobenzoyl)piperidine group. These compounds demonstrated potent 5-HT2 antagonist activity, indicating their potential in modulating serotonin receptors without significant alpha 1 antagonist activity in vivo. This research highlights the compound's relevance in neuropharmacology and its potential for treating disorders related to serotonin dysregulation. (Watanabe et al., 1992)
Anticancer Activity
- Anti-Lung Cancer Activity : Hammam et al. (2005) discussed the novel fluoro-substituted benzo[b]pyran compounds derived from 6-fluorobenzo[b]pyran-4-one, demonstrating anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations. This study underscores the compound's potential in cancer chemotherapy, particularly for lung cancer, through the synthesis of pyrazole and pyrimidine thione derivatives. (Hammam et al., 2005)
Antimicrobial and Antioxidant Activities
- Antimicrobial and Antioxidant Properties : Research by Sunil et al. (2010) on triazolo-thiadiazoles, including compounds with the 6-(3-(4-fluorophenyl)-1H-pyrazol-4-yl) moiety, demonstrated potent antioxidant and anticancer activities, particularly against hepatocellular carcinoma cell lines. This work emphasizes the dual functionality of such compounds as antioxidants and potential anticancer agents, marking their significance in therapeutic applications. (Sunil et al., 2010)
Herbicidal Activity
- Herbicidal Activity : An investigation into substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, as reported by Moran (2003), found these compounds to possess excellent herbicidal activity across a broad spectrum of vegetation at low application rates. This suggests the potential agricultural applications of such compounds in weed management and crop protection strategies. (Moran, 2003)
properties
IUPAC Name |
6-(4-fluorophenyl)-3-(piperidine-1-carbonyl)-5H-triazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN5O2/c18-12-6-4-11(5-7-12)13-10-23-15(16(24)19-13)14(20-21-23)17(25)22-8-2-1-3-9-22/h4-7,10H,1-3,8-9H2,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUJCKILMJRZDPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=C3C(=O)NC(=CN3N=N2)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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